Cas no 92878-95-0 (2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene)

• Product Name: 2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene
• CAS No: 92878-95-0
• MF: C₁₀H₁₂ClNO₄
• MW: 245.659582138062
• MDL: MFCD09728001
• CID: 803320
• PubChem ID: 13300180
• Update Time: 2025-06-11

2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene
• JT24UKT3NF
• 2(3-chloropropoxy)-1-methoxy-4-nitrobenzene
• BCP31074
• 1-(2-Methoxy-5-nitrophenoxy)-3-chloropropane
• AKOS000136933
• JHFBALWBVABSLF-UHFFFAOYSA-N
• 92878-95-0
• EC 618-883-1
• DTXSID00535665
• Benzene, 2-(3-chloropropoxy)-1-methoxy-4-nitro-
• SCHEMBL5099839
• AC-23992
• FT-0687616
• NS00001489
• EX-A4058
• Bosutinib Impurity 21
• DTXCID30486454

• MDL： MFCD09728001
• Inchi： 1S/C10H12ClNO4/c1-15-9-4-3-8(12(13)14)7-10(9)16-6-2-5-11/h3-4,7H,2,5-6H2,1H3
• InChI Key： JHFBALWBVABSLF-UHFFFAOYSA-N
• SMILES： ClCCCOC1C=C(C=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.04500
• Monoisotopic Mass: 245.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.268
• Boiling Point: 388.3 °C at 760 mmHg
• Flash Point: 188.6 °C
• PSA: 64.28000
• LogP: 3.13430

2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene

Introduction to 2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene (CAS No. 92878-95-0)

2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 92878-95-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nitroaromatics, which are widely studied for their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, including its methoxy and chloropropoxy substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further derivatization and exploration.

The molecular structure of 2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene consists of a benzene ring substituted with a nitro group at the 4-position, a methoxy group at the 1-position, and a 3-chloropropoxy side chain. This arrangement imparts specific electronic and steric properties to the molecule, which can influence its interaction with biological targets. The presence of both electron-withdrawing (nitro) and electron-donating (methoxy) groups creates a balance that can modulate the compound's reactivity and biological activity.

In recent years, there has been growing interest in nitroaromatic compounds due to their potential as intermediates in the synthesis of pharmaceuticals. The nitro group in 2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene can be further functionalized through reduction or hydrolysis to yield amines, which are crucial building blocks in drug development. Additionally, the chloropropoxy moiety provides a site for further chemical modifications, allowing for the creation of more complex derivatives with tailored properties.

One of the most compelling aspects of 2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene is its potential application in medicinal chemistry. Researchers have been exploring its derivatives as candidates for various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial agents. The combination of substituents on the benzene ring can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of nitroaromatic compounds in drug discovery. For instance, derivatives of nitroaromatics have been shown to exhibit potent activity against certain types of cancer cells by inhibiting key enzymes involved in cell proliferation. The structural motif found in 2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene aligns well with this trend, suggesting that it could be a valuable starting point for developing novel therapeutic agents.

The synthesis of 2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis starts from commercially available aromatic precursors such as anisole (methyl phenyl ether), which undergoes nitration followed by substitution with chloropropyl groups. The choice of reagents and catalysts is critical to achieving high yields and purity, which are essential for subsequent biological evaluation.

In addition to its pharmaceutical applications, 2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene has shown promise in materials science. The nitro group can be used to introduce functionalities into polymers or other materials, enhancing their properties for specific applications. For example, nitroaromatic compounds have been used to develop conductive polymers or to modify surfaces for improved adhesion or catalytic activity.

The safety profile of 2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene is another important consideration in its use and handling. While not classified as a hazardous material under standard regulations, proper precautions should still be taken when working with this compound in a laboratory setting. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats to minimize exposure.

Future research directions for 2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene may include exploring its role in drug delivery systems and nanotechnology. The ability to modify its structure allows for the development of targeted therapies where the compound can be incorporated into nanoparticles or other delivery vehicles to enhance bioavailability and therapeutic efficacy.

In conclusion,2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene (CAS No. 92878-95-0) is a versatile organic compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it an attractive scaffold for developing new drugs and materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing both medicinal chemistry and materials science.